Cas no 2241866-03-3 ((2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid)

• Product Name: (2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid
• CAS No: 2241866-03-3
• MF: C₇H₉BN₂O₂
• MW: 169.000369787216
• CID: 6815817
• PubChem ID: 172400127
• Update Time: 2025-03-03

(2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• CS-19043
• (2-(cyclopropyl-d5)pyrimidin-5-yl)boronic acid
• 2241866-03-3

• Inchi： 1S/C7H9BN2O2/c11-8(12)6-3-9-7(10-4-6)5-1-2-5/h3-5,11-12H,1-2H2/i1D2,2D2,5D
• InChI Key： HIBBMEFTPMTWOY-QJWYSIDNSA-N
• SMILES： OB(C1C=NC(C2([2H])C([2H])([2H])C2([2H])[2H])=NC=1)O

Computed Properties

• Exact Mass: 169.1070914Da
• Monoisotopic Mass: 169.1070914Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų